3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(4-fluorobenzyl)benzamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C17H15FN2O4S/c18-14-6-4-12(5-7-14)11-19-17(22)13-2-1-3-15(10-13)20-16(21)8-9-25(20,23)24/h1-7,10H,8-9,11H2,(H,19,22)
• InChI Key: MPRNRTIWJTWTNK-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)N(C1=O)C2=CC=CC(=C2)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN2O4S
• Molecular Weight: 362.4 g/mol
• CAS No.: 950317-68-7

Description

3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(4-fluorobenzyl)benzamide is a useful research compound. Its molecular formula is C17H15FN2O4S and its molecular weight is 362.38. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Several studies have synthesized and evaluated derivatives of 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(4-fluorobenzyl)benzamide for their antimicrobial activities. For example, the synthesis of fluoro-substituted sulphonamide benzothiazole compounds, which include structures similar to the specified compound, demonstrated antimicrobial properties. These studies highlight the potential of these derivatives in combating microbial infections, with specific compounds showing promising antibacterial and antifungal activity against various strains (V. Jagtap et al., 2010; Rakia Abd Alhameed et al., 2019).

Anticancer Applications

Research on this compound derivatives has also shown potential anticancer activity. Compounds with similar structures have been synthesized and tested for their efficacy against various cancer cell lines. These studies have identified several derivatives with potent anticancer properties, indicating the potential for the development of new therapeutic agents (Hanan M Refaat, 2010; A. Deep et al., 2016).

Fluorescence Applications

The fluorescence properties of benzothiazole and benzoxazole derivatives, which include compounds structurally related to this compound, have been studied. These compounds exhibit significant fluorescence, making them potential candidates for applications in materials science and as fluorescent sensors. The ability to emit blue light and the presence of significant Stokes shifts in some derivatives highlight their utility in optical and electronic devices (K. Mahadevan et al., 2014).